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Compound of Interest

Compound Name: Z-160

Cat. No.: B1679991 Get Quote

For laboratory personnel engaged in research and development, particularly in the

pharmaceutical sector, a comprehensive understanding of the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for handling Z-160 hydrochloride (CAS No. 41332-36-9), a biochemical used in

research. The following procedural guidance is designed to be a critical resource for ensuring

laboratory safety and operational integrity.

Physicochemical and Safety Data
A summary of the key quantitative data for Z-160 hydrochloride is presented below. This

information is critical for a preliminary risk assessment.

Property Value

Chemical Formula C₃₂H₃₃ClN₂O

Molecular Weight 497.07 g/mol

CAS Number 41332-36-9

Appearance Solid Powder

Storage (Powder) -20°C for 3 years

Storage (In Solvent) -80°C for 1 year
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As specific hazard data from a comprehensive Safety Data Sheet (SDS) is not publicly

available, a conservative approach to handling is strongly recommended, treating the

substance as potentially hazardous.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Z-160
hydrochloride to minimize exposure via inhalation, dermal contact, or ocular routes. The

following table outlines the required PPE.

Body Part Required Protection

Eyes/Face
ANSI-approved safety goggles or a face shield if

there is a splash hazard.

Hands

Chemically resistant gloves (e.g., nitrile) should

be worn at all times. Gloves must be inspected

before use and changed immediately if

contaminated.

Body

A standard laboratory coat must be worn and

kept fastened. For procedures with a higher risk

of splashes, a chemically resistant apron over

the lab coat is recommended.

Respiratory

For handling small quantities in a well-ventilated

area, respiratory protection may not be required.

However, if generating aerosols or handling

larger quantities, a NIOSH-approved respirator

is necessary. All work with the powdered form

should be conducted in a certified chemical

fume hood.

Experimental Protocols: Safe Handling Workflow
Adherence to a strict, step-by-step protocol is crucial for minimizing risks during the handling

and use of Z-160 hydrochloride.
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Preparation and Weighing
Area Preparation: Designate a specific area for handling Z-160 hydrochloride, preferably

within a chemical fume hood. Ensure the area is clean and uncluttered.

PPE: Don all required PPE as detailed in the table above.

Weighing: When weighing the solid compound, use a balance inside a chemical fume hood

to prevent the inhalation of any airborne particles. Use anti-static weighing dishes.

Aliquotting: Prepare aliquots for single-use where possible to avoid repeated handling of the

stock container.

Dissolution and Use
Solvent Addition: Add the solvent to the Z-160 hydrochloride powder slowly and carefully to

avoid splashing.

Mixing: If required, mix the solution using a vortex or sonicator within the fume hood. Ensure

the container is securely capped.

Experimental Use: Conduct all experimental procedures involving Z-160 hydrochloride in a

well-ventilated area, preferably a fume hood.

Post-Experiment and Cleanup
Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Z-160 hydrochloride using an appropriate cleaning agent.

Waste Disposal: Dispose of all waste, including unused material, contaminated PPE, and

empty containers, in accordance with the disposal plan outlined below.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.
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Caption: Experimental Workflow for Handling Z-160 Hydrochloride.
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Operational and Disposal Plans
A clear and robust disposal plan is essential for the safe management of chemical waste.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with Z-160 hydrochloride, including used gloves,

weighing paper, and paper towels, must be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions of Z-160 hydrochloride and any solvent rinses from

contaminated glassware should be collected in a separate, labeled hazardous liquid waste

container. Do not mix with other solvent waste streams unless compatibility has been

confirmed.

Sharps: Any contaminated sharps, such as needles or pipette tips, must be disposed of in a

designated sharps container for hazardous chemical waste.

Disposal Procedure
All waste streams containing Z-160 hydrochloride must be disposed of through the institution's

official hazardous waste management program. Do not dispose of this chemical down the drain

or in regular trash. Ensure that all waste containers are securely sealed and properly labeled

with the chemical name and associated hazards before collection.
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Caption: Disposal Plan for Z-160 Hydrochloride Waste.

To cite this document: BenchChem. [Essential Safety and Handling Guide for Z-160
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679991#personal-protective-equipment-for-
handling-z-160]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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